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Compound of Interest

Compound Name: Broxyquinoline

Cat. No.: B1667947 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Broxyquinoline, a halogenated hydroxyquinoline, requires careful handling and specific

disposal procedures due to its hazardous characteristics, most notably its high toxicity to

aquatic life. This guide provides essential, step-by-step instructions for the safe disposal of

broxyquinoline, ensuring compliance with safety regulations and minimizing environmental

impact.

Key Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle broxyquinoline with

appropriate personal protective equipment (PPE). This includes:

Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

Hand Protection: Use chemically resistant gloves.[1][2]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

contact.[1]

Broxyquinoline is classified as harmful if swallowed, an irritant to the eyes, respiratory system,

and skin, and may cause an allergic skin reaction.[1][2] Furthermore, it is very toxic to aquatic
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life with long-lasting effects.[3] Therefore, preventing its release into the environment is of

paramount importance.

Broxyquinoline Properties and Hazards
A summary of the key quantitative data for broxyquinoline is presented in the table below for

easy reference.

Property Value Reference

Molecular Formula C₉H₅Br₂NO

Molar Mass 302.95 g/mol

Melting Point 198-200 °C

Appearance Off-White to Pale Beige Solid

Solubility
Slightly soluble in DMSO and

Methanol
[4]

Hazard Statements
H301, H317, H318, H360,

H410

Precautionary Statements
P201, P202, P261, P264,

P270, P272, P273, P280

Hazard Statement Key:

H301: Toxic if swallowed.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H360: May damage fertility or the unborn child.

H410: Very toxic to aquatic life with long lasting effects.

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107290-SDS-EN.pdf
https://www.benchchem.com/product/b1667947?utm_src=pdf-body
https://www.benchchem.com/product/b1667947?utm_src=pdf-body
https://www.selleckchem.com/products/broxyquinoline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocol outlines the recommended procedure for the disposal of broxyquinoline
waste. This procedure is designed to prevent environmental contamination and ensure the

safety of laboratory personnel.

1. Waste Segregation and Collection:

Collect all solid broxyquinoline waste, including contaminated consumables (e.g., weighing

paper, gloves, pipette tips), in a designated, clearly labeled, and sealed hazardous waste

container.

Do not mix broxyquinoline waste with other chemical waste streams unless specifically

permitted by your institution's environmental health and safety (EHS) office.

2. Preparing for Disposal:

For small quantities of residual broxyquinoline, sweep up the solid material using

appropriate tools (e.g., brush and dustpan) and place it into a suitable container for disposal.

[1]

Avoid generating dust during this process.

3. Disposal Route Determination:

Primary Recommendation: The preferred method for disposal is through a licensed

hazardous waste disposal company. Contact your institution's EHS office to arrange for

pickup and disposal.

Landfill Disposal (Only if explicitly approved by EHS): Due to its high aquatic toxicity, direct

disposal in laboratory trash is strongly discouraged. However, if no other options are

available and this method is approved by your local regulations and institutional EHS, follow

these steps:

Place the broxyquinoline waste in a sealable plastic bag or container.

Mix the waste with an inert and non-combustible absorbent material, such as sand or cat

litter.[5][6][7] This makes the substance less appealing to wildlife and helps to contain it.
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Seal the container securely.

Place the sealed container in the designated solid hazardous waste stream for your

facility.

4. Decontamination of Emptied Containers:

Thoroughly decontaminate any empty containers that held broxyquinoline before recycling

or disposing of them as regular laboratory waste.

Rinse the container multiple times with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste and dispose of it along with other broxyquinoline
waste.

Crucially, never dispose of broxyquinoline down the drain or in the regular trash without

following the specific procedures outlined above and obtaining approval from your EHS

department. The high toxicity to aquatic organisms means even small amounts can cause

significant environmental damage.[3][8]

Experimental Workflow for Broxyquinoline Disposal
The logical flow for the proper disposal of broxyquinoline is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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